Cas no 28392-96-3 (Warfarin Alcohol (Mixture of Diastereomers))
28392-96-3 structure
Product Name:Warfarin Alcohol (Mixture of Diastereomers)
CAS No:28392-96-3
MF:C19H18O4
MW:310.343825817108
CID:281686
PubChem ID:54712717
Update Time:2025-04-19
Warfarin Alcohol (Mixture of Diastereomers) Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one,4-hydroxy-3-(3-hydroxy-1-phenylbutyl)-
- Warfarin Alcohol (Mixture of Diastereomers)
- 3-[α-(2-Hydroxypropyl)benzyl]-4-hydroxycouMarin
- Warfarin Alcohol
- 4-hydroxy-3-(3-hydroxy-1-phenylbutyl)chromen-2-one
- 2H-1-Benzopyran-2-one, 4-hydroxy-3-(3-hydroxy-1-phenylbutyl)-
- CHEBI:187190
- 3-[
- 4-hydroxy-3-(3-hydroxy-1-phenylbutyl)-2H-chromen-2-one
- ZUJMMGHIYSAEOU-UHFFFAOYSA-N
- 28392-96-3
- 3-[alpha-(2-Hydroxypropyl)benzyl]-4-hydroxycouMarin
- CHEMBL232230
- UNII-ASZ12CF9OS
- 3-(alpha-(2-Hydroxypropyl)benzyl)-4-hydroxycoumarin
- A-(2-Hydroxypropyl)benzyl]-4-hydroxycoumarin
- 4-Hydroxy-3-(3-hydroxy-1-phenylbutyl)-coumarin
- AKOS030254778
- ASZ12CF9OS
- DTXSID30951056
- SCHEMBL7354259
- 2-Hydroxy-3-(3-hydroxy-1-phenylbutyl)-4H-1-benzopyran-4-one
- 4-Hydroxy-3-(3-hydroxy-1-phenylbutyl)-2H-1-benzopyran-2-one; 4-Hydroxy-3-[a-(2-hydroxypropyl)benzyl]coumarin; 3-[a-(2-Hydroxypropyl)benzyl]-4-hydroxycoumarin;
-
- Inchi: 1S/C19H18O4/c1-12(20)11-15(13-7-3-2-4-8-13)17-18(21)14-9-5-6-10-16(14)23-19(17)22/h2-10,12,15,20-21H,11H2,1H3
- InChI Key: ZUJMMGHIYSAEOU-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2C(=C(C1=O)C(C1C=CC=CC=1)CC(C)O)O
Computed Properties
- Exact Mass: 310.12100
- Monoisotopic Mass: 310.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 464
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- Melting Point: >78oC (dec.)
- Solubility: Acetone (Slightly), Methanol (Slightly)
- PSA: 70.67000
- LogP: 3.40140
Warfarin Alcohol (Mixture of Diastereomers) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | W498520-100mg |
Warfarin Alcohol (Mixture of Diastereomers) |
28392-96-3 | 100mg |
$ 230.00 | 2023-09-05 | ||
| TRC | W498520-1g |
Warfarin Alcohol (Mixture of Diastereomers) |
28392-96-3 | 1g |
$ 1777.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-474154-100 mg |
Warfarin Alcohol (Mixture of Diastereomers), |
28392-96-3 | 100MG |
¥2,858.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-474154-100mg |
Warfarin Alcohol (Mixture of Diastereomers), |
28392-96-3 | 100mg |
¥2858.00 | 2023-09-05 | ||
| A2B Chem LLC | AF63359-100mg |
3-[α-(2-Hydroxypropyl)benzyl]-4-hydroxycouMarin |
28392-96-3 | 100mg |
$345.00 | 2024-04-20 | ||
| A2B Chem LLC | AF63359-1g |
3-[α-(2-Hydroxypropyl)benzyl]-4-hydroxycouMarin |
28392-96-3 | 1g |
$1847.00 | 2024-04-20 |
Warfarin Alcohol (Mixture of Diastereomers) Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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